Cas no 1234576-82-9 ((3S)-3-methanesulfonylpiperidine)

• Product Name: (3S)-3-methanesulfonylpiperidine
• CAS No: 1234576-82-9
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 2618473
• PubChem ID: 28200983
• Update Time: 2025-08-02

(3S)-3-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-methylsulfonylpiperidine
• (3S)-3-methanesulfonylpiperidine
• DTXSID201299476
• EN300-7081754
• (3S)-3-(Methylsulfonyl)piperidine
• CS-0055164
• (S)-3-(METHYLSULFONYL)PIPERIDINE
• 1234576-82-9

• Inchi： 1S/C6H13NO2S/c1-10(8,9)6-3-2-4-7-5-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• InChI Key： PBJLJPZGBKCUKM-LURJTMIESA-N
• SMILES： S(C)([C@@H]1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on (3S)-3-methanesulfonylpiperidine

(3S)-3-Methanesulfonylpiperidine (CAS No. 1234576-82-9): A Comprehensive Overview

(3S)-3-Methanesulfonylpiperidine, also known by its CAS number 1234576-82-9, is a versatile organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a piperidine ring with a methanesulfonyl group at the 3-position, imparting it with distinct chemical and biological properties.

The synthesis of (3S)-3-methanesulfonylpiperidine involves a series of well-established organic reactions, including nucleophilic substitution and stereochemical control to achieve the desired (S)-configuration at the 3-position. Recent advancements in asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, (3S)-3-methanesulfonylpiperidine has been extensively studied for its potential in drug development. Its ability to act as a chiral auxiliary has made it invaluable in the synthesis of complex molecules with high enantioselectivity. Moreover, research has shown that this compound exhibits promising pharmacological properties, including bioavailability and target specificity, making it a candidate for various therapeutic areas such as central nervous system disorders and oncology.

Recent studies have also explored the use of (3S)-3-methanesulfonylpiperidine in materials science. Its unique structure allows for the formation of stable covalent bonds, which can be leveraged in the development of advanced polymers and materials with tailored mechanical properties. This dual functionality—both as a building block in organic synthesis and as a functional material—underscores its importance in modern chemistry.

The structural versatility of (3S)-3-methanesulfonylpiperidine also makes it an ideal substrate for exploring fundamental chemical concepts. For instance, its reactivity under different conditions has been extensively studied to understand the interplay between steric effects and electronic factors. These studies not only enhance our understanding of organic chemistry but also pave the way for innovative applications.

In conclusion, (3S)-3-methanesulfonylpiperidine (CAS No. 1234576-82-9) stands out as a multifaceted compound with immense potential across diverse disciplines. Its continued exploration will undoubtedly lead to groundbreaking discoveries, further solidifying its role as a cornerstone in contemporary chemical research.